2-benzyl-4-bromo-5-[4-(methylthio)phenyl]-3(2H)-pyridazinone

• Molecular Formula: C18H15BrN2OS
• Molecular Weight: 387.3 g/mol
• IUPAC Name: 2-benzyl-4-bromo-5-(4-methylsulfanylphenyl)pyridazin-3-one
• InChI: InChI=1S/C18H15BrN2OS/c1-23-15-9-7-14(8-10-15)16-11-20-21(18(22)17(16)19)12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key: JCDIBZWZLPWSFF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=C(C(=O)N(N=C2)CC3=CC=CC=C3)Br

Description

2-benzyl-4-bromo-5-[4-(methylthio)phenyl]-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C18H15BrN2OS and its molecular weight is 387.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Benzyl-4-bromo-5-methoxy-3(2H)-pyridazinone (J. Het. Chem., 1996, 33, 1579-1582) was converted to the 5-hydroxy-analog according to the method of Example 7 and then to the 5-(trifluoromethyl)sulfonyloxy-analog according to the method of Example 8. Subsequent coupling to 4-(methylthio)phenylboronic acid, according to the method of Example 9, provided 2-benzyl-4-bromo-5-[4-(methylthio)phenyl]-3(2H)-pyridazinone. This intermediate was coupled with 4-methylphenylboronic acid according to the method of Example 6. This product was N-debenzylated according to the method of Example 11 and N-alkylated with 2-iodo-1,1,1-trifluoroethane according to the method of Example 20. The resulting sulfide was oxidized to the title compound according to the method of Example 10 (yield: 210 mg, 98%). mp 154-156° C. 1H NMR (300 MHz, CDCl3) δ 2.33 (s, 3H), 3.07 (s, 3H), 4.89 (q, J=9 Hz, 2H), 7.08 (s, 4H), 7.37 (d, J=9 Hz, 2H), 7.88 (s, 1H), 7.89 (d, J=9 Hz, 2H). MS (DCI/NH3) m/z 423 (M+H)+. Anal. calc. for C20H17F3N2O3S: C, 56.86; H, 4.05; N, 6.63. Found: C, 56.59; H, 4.11; N, 6.53.